N,N-diethyl-2-(5-methyl-2-nitrophenoxy)ethanamine hydrochloride

• IUPAC Name: N,N-diethyl-2-(5-methyl-2-nitrophenoxy)ethanamine;hydrochloride
• InChI: InChI=1S/C13H20N2O3.ClH/c1-4-14(5-2)8-9-18-13-10-11(3)6-7-12(13)15(16)17;/h6-7,10H,4-5,8-9H2,1-3H3;1H
• InChI Key: SQNBNYQULVBBMG-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCOC1=C(C=CC(=C1)C)[N+](=O)[O-].Cl
• Molecular Formula: C13H21ClN2O3
• Molecular Weight: 288.77 g/mol

Description

N,N-diethyl-2-(5-methyl-2-nitrophenoxy)ethanamine hydrochloride, also known as DMPEA-HCl, is a chemical compound that has been used extensively in scientific research. It is a member of the amphetamine family of compounds and is structurally similar to other psychoactive substances such as MDMA and amphetamine. DMPEA-HCl has been studied for its potential use as a research tool in the fields of neuroscience, pharmacology, and toxicology.

Mechanism of Action

The exact mechanism of action of N,N-diethyl-2-(5-methyl-2-nitrophenoxy)ethanamine hydrochloride is not fully understood, but it is believed to act as a serotonin and dopamine releaser. It has been shown to increase the release of these neurotransmitters in the brain, leading to increased feelings of euphoria and stimulation.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects on the body. It has been shown to increase heart rate and blood pressure, as well as to cause vasoconstriction. It has also been shown to increase body temperature and to cause sweating.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N,N-diethyl-2-(5-methyl-2-nitrophenoxy)ethanamine hydrochloride in lab experiments is its ability to act as a research tool for investigating the mechanisms of action of other psychoactive substances. It has also been shown to have a relatively low toxicity profile, making it a safer alternative to other psychoactive substances. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are a number of future directions for research on N,N-diethyl-2-(5-methyl-2-nitrophenoxy)ethanamine hydrochloride. One area of interest is its potential use as a treatment for various psychiatric disorders, such as depression and anxiety. It has also been suggested that this compound may have potential as a tool for studying the mechanisms of addiction and substance abuse. Additionally, further research is needed to fully understand the long-term effects of this compound on the body and brain.

Scientific Research Applications

N,N-diethyl-2-(5-methyl-2-nitrophenoxy)ethanamine hydrochloride has been used in a variety of scientific research applications, including studies on the central nervous system, cardiovascular system, and immune system. It has been used as a research tool to investigate the mechanisms of action of other psychoactive substances, as well as to study the effects of various drugs on behavior and cognition.